Cas no 2092887-43-7 (4-(5-fluoropyridin-2-yl)but-3-en-2-amine)

• Product Name: 4-(5-fluoropyridin-2-yl)but-3-en-2-amine
• CAS No: 2092887-43-7
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 6138350
• PubChem ID: 131276667
• Update Time: 2025-06-11

4-(5-fluoropyridin-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoropyridin-2-yl)but-3-en-2-amine
• 2092887-43-7
• EN300-1817307

• Inchi： 1S/C9H11FN2/c1-7(11)2-4-9-5-3-8(10)6-12-9/h2-7H,11H2,1H3/b4-2+
• InChI Key： AWSLKDFPYNNJBP-DUXPYHPUSA-N
• SMILES： FC1=CN=C(C=C1)/C=C/C(C)N

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(5-fluoropyridin-2-yl)but-3-en-2-amine

Comprehensive Overview of 4-(5-fluoropyridin-2-yl)but-3-en-2-amine (CAS No. 2092887-43-7): Properties, Applications, and Industry Insights

The compound 4-(5-fluoropyridin-2-yl)but-3-en-2-amine (CAS No. 2092887-43-7) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a fluoropyridine-based amine, it combines the electronic effects of fluorine substitution with the versatility of an amine functional group, making it a valuable intermediate in synthetic chemistry. The presence of the 5-fluoropyridin-2-yl moiety enhances its metabolic stability and binding affinity, properties highly sought after in drug discovery.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated building blocks like 4-(5-fluoropyridin-2-yl)but-3-en-2-amine. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and CNS-targeting molecules, aligning with the industry's focus on precision medicine. The compound's but-3-en-2-amine backbone allows for diverse derivatization, addressing key challenges in solubility and bioavailability—a frequent topic in AI-driven drug design forums and patent literature.

From a synthetic perspective, CAS 2092887-43-7 exemplifies modern heterocyclic chemistry innovations. Its efficient preparation often involves palladium-catalyzed cross-coupling reactions, a hotspot in green chemistry discussions. Analytical characterization typically employs LC-MS and ¹⁹F NMR, techniques frequently searched by quality control specialists. Notably, the fluorine atom at the 5-position of the pyridine ring influences both reactivity and spectroscopic properties, making it a case study in structure-activity relationship (SAR) educational content.

The agrochemical sector has shown parallel interest in this compound, where its fluoropyridine scaffold demonstrates herbicidal activity in preliminary studies. This connects with sustainable agriculture debates—particularly regarding low-persistence crop protection agents. Patent analysis reveals increasing claims incorporating 4-(5-fluoropyridin-2-yl)but-3-en-2-amine derivatives, reflecting industry responses to herbicide resistance challenges.

Material science applications are emerging, with the compound's conjugated system showing promise in organic electronics. Its amine functionality enables surface modification of nanomaterials, a technique trending in sensor development research. These interdisciplinary applications position CAS 2092887-43-7 as a versatile candidate in technology transfer discussions.

Regulatory considerations for fluoropyridine compounds remain dynamic, with environmental fate studies being a common search query among compliance professionals. The compound's biodegradation pathways and ecotoxicological profile are active research areas, particularly in regions with stringent chemical regulations. Proper handling protocols—frequently documented in SDS documents—emphasize standard laboratory precautions without classification concerns.

Market intelligence indicates steady growth in demand for 4-(5-fluoropyridin-2-yl)but-3-en-2-amine, driven by pharmaceutical outsourcing trends. Custom synthesis inquiries often focus on chiral resolution of the amine center, reflecting the compound's potential in asymmetric synthesis. Suppliers increasingly address these needs through technology platforms combining flow chemistry and automation—topics dominating chemical manufacturing optimization searches.

In academic settings, this compound serves as an excellent example for teaching fluorine effects in advanced organic chemistry courses. Its spectral signatures (particularly the ¹⁹F NMR shift around -60 ppm) and reactivity patterns are frequently cited in pedagogical resources. Computational chemistry studies of its molecular electrostatic potential also provide valuable case studies for student research projects.

Future research directions likely include exploration of 4-(5-fluoropyridin-2-yl)but-3-en-2-amine in click chemistry applications and PROTAC development—two rapidly evolving areas in chemical biology. The compound's balanced lipophilicity (LogP ~1.8) and moderate molecular weight (~180 g/mol) make it particularly suitable for these cutting-edge applications, as evidenced by recent preprint server publications.